Cas no 914636-86-5 (2-amino-5-bromo-3-chlorobenzonitrile)

2-amino-5-bromo-3-chlorobenzonitrile structure
914636-86-5 structure
Product Name:2-amino-5-bromo-3-chlorobenzonitrile
CAS No:914636-86-5
MF:C7H4BrClN2
MW:231.477059364319
MDL:MFCD08436081
CID:2132733
PubChem ID:26598311
Update Time:2025-04-21

2-amino-5-bromo-3-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-amino-5-bromo-3-chloro-
    • 2-Amino-5-bromo-3-chlorobenzonitrile
    • 914636-86-5
    • EN300-1240435
    • SB80876
    • G11429
    • MFCD08436081
    • SY365511
    • FS-5544
    • Z1269233134
    • PRFFLKJJFFIYGK-UHFFFAOYSA-N
    • SCHEMBL6119734
    • AKOS017558755
    • CS-0225488
    • PLB63686
    • 2-amino-5-bromo-3-chlorobenzonitrile
    • MDL： MFCD08436081
    • Inchi： 1S/C7H4BrClN2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2H,11H2
    • InChI Key： PRFFLKJJFFIYGK-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=C(C#N)C=1)N)Cl

Computed Properties

  • Exact Mass: 229.92464g/mol
  • Monoisotopic Mass: 229.92464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Melting Point: 132-135

2-amino-5-bromo-3-chlorobenzonitrile Pricemore >>

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abcr
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2-amino-5-bromo-3-chlorobenzonitrile Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:914636-86-5)2-amino-5-bromo-3-chlorobenzonitrile
Order Number:A1192879
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:19
Price ($):1123.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:914636-86-5)2-amino-5-bromo-3-chlorobenzonitrile
A1192879
Purity:99%
Quantity:1g
Price ($):1123.0
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